Cas no 2171289-84-0 ((3S)-3-{4-chloro-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenylformamido}butanoic acid)

• Product Name: (3S)-3-{4-chloro-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenylformamido}butanoic acid
• CAS No: 2171289-84-0
• MF: C₂₆H₂₃ClN₂O₅
• MW: 478.924226045609
• CID: 5900545
• PubChem ID: 165766176
• Update Time: 2025-06-08

(3S)-3-{4-chloro-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenylformamido}butanoic acid Chemical and Physical Properties

Names and Identifiers

• (3S)-3-{4-chloro-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenylformamido}butanoic acid
• 2171289-84-0
• (3S)-3-{[4-chloro-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)phenyl]formamido}butanoic acid
• EN300-1575782

• Inchi： 1S/C26H23ClN2O5/c1-15(12-24(30)31)28-25(32)16-10-11-22(27)23(13-16)29-26(33)34-14-21-19-8-4-2-6-17(19)18-7-3-5-9-20(18)21/h2-11,13,15,21H,12,14H2,1H3,(H,28,32)(H,29,33)(H,30,31)/t15-/m0/s1
• InChI Key： BHENZUCFDQGKLH-HNNXBMFYSA-N
• SMILES： ClC1C=CC(=CC=1NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)C(N[C@@H](C)CC(=O)O)=O

Computed Properties

• Exact Mass: 478.1295495g/mol
• Monoisotopic Mass: 478.1295495g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 34
• Rotatable Bond Count: 8
• Complexity: 727
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.5
• Topological Polar Surface Area: 105Ų

Additional information on (3S)-3-{4-chloro-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenylformamido}butanoic acid

Comprehensive Analysis of (3S)-3-{4-chloro-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenylformamido}butanoic acid (CAS No. 2171289-84-0)

The compound (3S)-3-{4-chloro-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenylformamido}butanoic acid (CAS No. 2171289-84-0) is a specialized organic molecule with significant applications in peptide synthesis and pharmaceutical research. Its unique structure, featuring a fluorenylmethoxycarbonyl (Fmoc) protecting group, makes it a valuable intermediate in the development of novel therapeutics. Researchers and industry professionals are increasingly interested in this compound due to its role in drug discovery and bioconjugation techniques.

One of the most notable features of this compound is its chiral center at the (3S)-position, which is critical for its stereoselective interactions in biological systems. The presence of the Fmoc group enhances its stability during solid-phase peptide synthesis (SPPS), a technique widely used in modern biotechnology and medicinal chemistry. This attribute aligns with the growing demand for high-purity peptide intermediates in the development of targeted therapies and diagnostic agents.

In recent years, the scientific community has focused on optimizing synthetic pathways for compounds like (3S)-3-{4-chloro-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenylformamido}butanoic acid to improve yield and scalability. This trend reflects broader industry priorities, such as green chemistry and sustainable manufacturing. Researchers are also exploring its potential in proteomics and chemical biology, where it may serve as a building block for biomarker discovery and enzyme inhibition studies.

The compound’s CAS No. 2171289-84-0 is frequently searched in academic and industrial databases, highlighting its relevance in cutting-edge research. Common queries include its solubility, storage conditions, and compatibility with automated peptide synthesizers. These practical considerations underscore its utility in high-throughput screening and combinatorial chemistry, areas that are pivotal for accelerating drug development pipelines.

Another key aspect of (3S)-3-{4-chloro-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenylformamido}butanoic acid is its potential role in personalized medicine. As the healthcare industry shifts toward tailored treatments, the demand for customizable peptide scaffolds has surged. This compound’s modular design allows for precise modifications, making it a candidate for next-generation therapeutics targeting rare diseases and oncology.

From a technical perspective, the compound’s spectroscopic properties (e.g., NMR and mass spectrometry data) are well-documented, facilitating its identification and quality control in GMP-compliant production. Its thermal stability and reactivity profile are also critical for industrial applications, particularly in large-scale API synthesis.

In summary, (3S)-3-{4-chloro-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenylformamido}butanoic acid (CAS No. 2171289-84-0) represents a versatile tool for synthetic chemists and pharmaceutical developers. Its integration into innovative research and industrial processes underscores its importance in advancing life sciences and material innovation. Future studies may further elucidate its applications in nanotechnology and drug delivery systems, solidifying its position as a cornerstone of modern chemistry.